4-(ethylthio)-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-ethylsulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N2OS3/c1-2-20-12-7-5-11(6-8-12)15(19)18-16-17-13(10-22-16)14-4-3-9-21-14/h3-10H,2H2,1H3,(H,17,18,19)
• InChI Key: JGWUXNACTABSJJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C16H14N2OS3
• Molecular Weight: 346.5 g/mol
• CAS No.: 922696-69-3

Description

4-(ethylthio)-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide, also known as ETTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. ETTB belongs to the thiazole family of compounds and has been shown to possess various biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Anticancer Activity:

A study focused on the synthesis and evaluation of benzamide derivatives, including compounds similar to 4-(ethylthio)-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide, for their anticancer properties. The synthesized compounds were tested against various cancer cell lines including breast, lung, colon, and ovarian cancer. Many of the derivatives exhibited moderate to high anticancer activities, with some even outperforming the reference drug, etoposide, in terms of IC50 values. This highlights the potential of benzamide derivatives in cancer treatment strategies (Ravinaik et al., 2021).

Heterocyclic Synthesis:

Another aspect of research involving compounds similar to this compound is in the synthesis of heterocyclic compounds. A study explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and investigated their reactivity with various nitrogen nucleophiles. This led to the formation of various heterocyclic derivatives, showcasing the compound's role in heterocyclic chemistry (Mohareb et al., 2004).

Crystallographic Studies:

The compound has also been studied in the field of crystallography. A particular study synthesized a compound closely related to this compound and analyzed its crystal structure through X-ray diffraction studies. The research provided valuable insights into the molecular and crystal structure, which is crucial for understanding the material properties and interactions (Sharma et al., 2016).

Antimicrobial Activity:

The scope of research extends to evaluating the antimicrobial properties of benzamide derivatives. A study synthesized a series of thiazole derivatives and tested them against various bacterial and fungal strains. Some of these compounds showed significant antimicrobial activity, highlighting their potential as antimicrobial agents (Bikobo et al., 2017).